Cas no 118074-07-0 (Clarithromycin N-Oxide)

• Product Name: Clarithromycin N-Oxide
• CAS No: 118074-07-0
• MF: C₃₈H₆₉NO₁₄
• MW: 763.952773809433
• MDL: MFCD24386630
• CID: 827335
• PubChem ID: 11320230
• Update Time: 2025-10-05

Clarithromycin N-Oxide Chemical and Physical Properties

Names and Identifiers

• Clarithromycin Impurity Q (10 mg) (N-oxide clarithromycin)
• Clarithromycin N-Oxide
• 6-O-methylerythromycin A N-oxide
• Clarithromycin Impurity Q
• Clarithromycin EP Impurity Q
• 6-O-Methylerythromycin N-oxide
• 118074-07-0
• (2S,3R,4S,6R)-2-[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-ethyl-12,13-dihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-7-methoxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-oxacyclotetradec-6-yl]oxy]-3-hydroxy-N,N,6-trimethyloxan-4-amine oxide
• Q63409253
• 6-O-Methyl-erythromycin N-Oxide; Oxacyclotetradecane, erythromycin deriv.; Clarithromycin N-oxide
• MFCD24386630
• DTXSID30891488
• NS00000635
• Clarithromycin Impurity Q, United States Pharmacopeia (USP) Reference Standard
• clarithromycin-N-oxide
• Clarithromycin N-oxide, analytical standard
• SCHEMBL8010399

• MDL： MFCD24386630
• Inchi： 1S/C38H69NO14/c1-15-26-38(10,45)31(42)21(4)28(40)19(2)17-37(9,48-14)33(53-35-29(41)25(39(11,12)46)16-20(3)49-35)22(5)30(23(6)34(44)51-26)52-27-18-36(8,47-13)32(43)24(7)50-27/h19-27,29-33,35,41-43,45H,15-18H2,1-14H3/t19-,20-,21+,22+,23-,24+,25+,26-,27+,29-,30+,31-,32+,33-,35+,36-,37-,38-/m1/s1
• InChI Key： KDRPFIWYMNONLJ-KCBOHYOISA-N
• SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)[N+](C)(C)[O-])O)[C@H]1[C@@](C)(C[C@@H](C)C([C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)=O)OC

Computed Properties

• Exact Mass: 763.47200
• Monoisotopic Mass: 763.47180587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 53
• Rotatable Bond Count: 8
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 198Ų

Experimental Properties

• PSA: 209.10000
• LogP: 2.47320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues